Cas no 19259-05-3 (2,3-Diiodothiophene)

2,3-Diiodothiophene is a halogenated thiophene derivative characterized by the presence of iodine atoms at the 2 and 3 positions of the thiophene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Sonogashira, Suzuki, and Stille couplings, due to the reactivity of its iodine substituents. Its high purity and stability make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization of thiophene-based scaffolds is required. The electron-withdrawing nature of the iodine groups also enhances its utility in the design of conjugated systems for optoelectronic materials. Proper handling under inert conditions is recommended to preserve its integrity.
2,3-Diiodothiophene structure
2,3-Diiodothiophene structure
Product Name:2,3-Diiodothiophene
CAS No:19259-05-3
MF:C4H2I2S
MW:335.932624340057
CID:2659645
PubChem ID:630668
Update Time:2025-05-28

2,3-Diiodothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,3-diiodothiophene
    • DTXCID90299204
    • Thiophene, 2,3-diiodo-
    • Dijodthiophen
    • 19259-05-3
    • EN300-6496100
    • SCHEMBL2783900
    • DTXSID60348132
    • 2,3-Diiodothiophene
    • Inchi： 1S/C4H2I2S/c5-3-1-2-7-4(3)6/h1-2H
    • InChI Key： BUXDZKJHNFMYJT-UHFFFAOYSA-N
    • SMILES： IC1=C(SC=C1)I

Computed Properties

  • Exact Mass: 335.79667Da
  • Monoisotopic Mass: 335.79667Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.2Ų

2,3-Diiodothiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6496100-0.05g
2,3-diiodothiophene
 19259-05-3 95%
0.05g
 $174.0 2023-05-30
Enamine
EN300-6496100-0.1g
2,3-diiodothiophene
 19259-05-3 95%
0.1g
 $257.0 2023-05-30
Enamine
EN300-6496100-0.25g
2,3-diiodothiophene
 19259-05-3 95%
0.25g
 $367.0 2023-05-30
Enamine
EN300-6496100-0.5g
2,3-diiodothiophene
 19259-05-3 95%
0.5g
 $579.0 2023-05-30
Enamine
EN300-6496100-1.0g
2,3-diiodothiophene
 19259-05-3 95%
1g
 $743.0 2023-05-30
Enamine
EN300-6496100-2.5g
2,3-diiodothiophene
 19259-05-3 95%
2.5g
 $1454.0 2023-05-30
Enamine
EN300-6496100-5.0g
2,3-diiodothiophene
 19259-05-3 95%
5g
 $2152.0 2023-05-30
Enamine
EN300-6496100-10.0g
2,3-diiodothiophene
 19259-05-3 95%
10g
 $3191.0 2023-05-30
Aaron
AR002GTD-50mg
Thiophene, 2,3-diiodo-
 19259-05-3 95%
50mg
 $265.00 2025-02-14
Aaron
AR002GTD-100mg
Thiophene, 2,3-diiodo-
 19259-05-3 95%
100mg
 $379.00 2025-02-14

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